Ethyl 2-bromo-2-(4-bromophenyl)acetate
Overview
Description
Ethyl 2-bromo-2-(4-bromophenyl)acetate is a useful research compound. Its molecular formula is C10H10Br2O2 and its molecular weight is 321.99 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural and Molecular Studies
- Ethyl 2-bromo-2-(4-bromophenyl)acetate is utilized in structural and molecular studies. For instance, it has been involved in the synthesis and characterization of new compounds, where its properties contribute to understanding molecular interactions and crystal structures. Studies often focus on its synthesis, crystallization behavior, and interaction with other molecules (Hong Dae Choi et al., 2007); (M. Sapnakumari et al., 2014).
Organic Synthesis and Reactions
- In the field of organic synthesis, this compound is valuable for facilitating a variety of chemical reactions. It's used in the synthesis of different heterocycles and as a building block in radical cyclization reactions. These reactions are significant for creating complex organic compounds with potential applications in various fields including pharmaceuticals (J. F. Ramos et al., 2011); (S. M. Allin et al., 2005).
Application in Crystallography
- This compound is also used in crystallography to study the crystal and molecular structures of new chemical entities. Its role in crystallography aids in determining the physical and chemical properties of new substances, which is crucial for the development of new materials and drugs (M. Kaur et al., 2012).
Pharmaceutical Research
- Although the use of this compound in direct pharmaceutical applications is not explicitly mentioned in these studies, compounds synthesized using it may have potential pharmaceutical applications. The synthesis and characterization of new molecules could lead to the discovery of novel drugs and therapies (K. Doraswamy & P. Ramana, 2013).
Environmental Applications
- This compound is used in environmental chemistry, particularly in the separation and purification processes. It is involved in studies focused on the separation of bromo-substituted aromatic wastes, indicating its potential in waste management and environmental remediation (Keith Smith et al., 1997).
Mechanism of Action
Mode of Action
It is suggested that it may interact with its targets through a variety of mechanisms, potentially including direct binding or modulation of enzymatic activity .
Biochemical Pathways
It is known that brominated compounds can participate in various biochemical reactions, potentially affecting multiple pathways .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The effects would depend on the specific targets and pathways affected by the compound .
Action Environment
The action, efficacy, and stability of Ethyl 2-bromo-2-(4-bromophenyl)acetate can be influenced by various environmental factors . These may include temperature, pH, and the presence of other chemical substances .
Properties
IUPAC Name |
ethyl 2-bromo-2-(4-bromophenyl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10Br2O2/c1-2-14-10(13)9(12)7-3-5-8(11)6-4-7/h3-6,9H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPRAWWBOUOBAON-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1=CC=C(C=C1)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10Br2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40509007 | |
Record name | Ethyl bromo(4-bromophenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40509007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
77143-76-1 | |
Record name | Ethyl bromo(4-bromophenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40509007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 2-bromo-(4-bromophenyl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.